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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Red 91, with the molecular formula C20H21NO5 and a molecular weight of

approximately 355.38 g/mol , is a synthetically produced anthraquinone-based dye.[1][2] This

technical guide provides a detailed overview of its chemical and physical properties, available

toxicological data, and relevant experimental protocols. Due to its classification as a disperse

dye, it finds applications in the coloring of synthetic fibers, particularly polyester. This document

aims to consolidate the current scientific knowledge on Disperse Red 91 to support further

research and development.

Physicochemical Properties
Disperse Red 91 is characterized by its distinct molecular structure, which dictates its physical

and chemical behaviors. A summary of its key properties is presented below.
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Property Value Reference

Molecular Formula C20H21NO5 [1]

Molecular Weight 355.38444 g/mol [1]

CAS Number 12236-10-1 [1]

Appearance Red powder [3]

Melting Point 170-172 °C [3]

Boiling Point (estimated) 638.6 °C at 760 mmHg [2]

Flash Point (estimated) 340 °C [2]

Density (estimated) 1.347 g/cm³ [2]

Vapor Pressure (estimated) 3.51E-17 mmHg at 25°C [2]

Refractive Index (estimated) 1.649 [2]

Water Solubility 73.55 ug/L at 25 °C [3]

Solubility in Organic Solvents

Soluble in acetone, ethanol,

ethylene glycol ether, and

linseed oil. Slightly soluble in

benzene and carbon

tetrachloride.

[3]

Synthesis
The synthesis of Disperse Red 91 involves the condensation of a brominated and hydrolyzed

derivative of 1-aminoanthraquinone with hexanediol.[4] A general manufacturing method

involves the halogenation and hydrolysis of 1-Aminoanthracene-9,10-dione, followed by a

condensation reaction with a glycol.[5]

A more specific, though related, synthesis process for a similar disperse dye involves the

following conceptual steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616187#molecular-formula-and-weight-of-disperse-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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